Cas no 886501-16-2 (2-Methyl-3-pyrrolidin-1-yl-benzoic acid)
886501-16-2 structure
Product Name:2-Methyl-3-pyrrolidin-1-yl-benzoic acid
CAS No:886501-16-2
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD06740088
CID:1068190
Update Time:2025-04-20
2-Methyl-3-pyrrolidin-1-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-3-pyrrolidin-1-yl-benzoic acid
-
- MDL: MFCD06740088
- Inchi: 1S/C12H15NO2/c1-9-10(12(14)15)5-4-6-11(9)13-7-2-3-8-13/h4-6H,2-3,7-8H2,1H3,(H,14,15)
- InChI Key: PCZCTLHGYGEROO-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1C)N1CCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
2-Methyl-3-pyrrolidin-1-yl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034542-500mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic acid |
886501-16-2 | 500mg |
3251.0CNY | 2021-07-05 | ||
| Matrix Scientific | 034542-500mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic acid |
886501-16-2 | 500mg |
$250.00 | 2023-09-11 | ||
| TRC | M342858-5mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic Acid |
886501-16-2 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M342858-10mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic Acid |
886501-16-2 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M342858-50mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic Acid |
886501-16-2 | 50mg |
$ 115.00 | 2022-06-02 | ||
| Matrix Scientific | 034542-1mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic acid |
886501-16-2 | 1mg |
$385.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034542-500mg |
2-Methyl-3-pyrrolidin-1-yl-benzoic acid |
886501-16-2 | 500mg |
3251CNY | 2021-05-07 | ||
| A2B Chem LLC | AH84548-1mg |
2-Methyl-3-(pyrrolidin-1-yl)benzoic acid |
886501-16-2 | 1mg |
$503.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429981-1g |
2-Methyl-3-(pyrrolidin-1-yl)benzoic acid |
886501-16-2 | 97% | 1g |
¥2578.00 | 2024-04-26 | |
| Crysdot LLC | CD11031151-1g |
2-Methyl-3-(pyrrolidin-1-yl)benzoic acid |
886501-16-2 | 97% | 1g |
$310 | 2024-07-18 |
2-Methyl-3-pyrrolidin-1-yl-benzoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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